Cas no 2227676-36-8 ((2S)-4-(2-cyclopropylphenyl)butan-2-ol)

• Product Name: (2S)-4-(2-cyclopropylphenyl)butan-2-ol
• CAS No: 2227676-36-8
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6440785
• PubChem ID: 165977501
• Update Time: 2025-05-19

(2S)-4-(2-cyclopropylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-cyclopropylphenyl)butan-2-ol
• EN300-1740223
• 2227676-36-8

• Inchi： 1S/C13H18O/c1-10(14)6-7-11-4-2-3-5-13(11)12-8-9-12/h2-5,10,12,14H,6-9H2,1H3/t10-/m0/s1
• InChI Key： NIXKQRVZVJCJMU-JTQLQIEISA-N
• SMILES： O[C@@H](C)CCC1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2-cyclopropylphenyl)butan-2-ol

Recent Advances in the Study of (2S)-4-(2-cyclopropylphenyl)butan-2-ol (CAS: 2227676-36-8)

The compound (2S)-4-(2-cyclopropylphenyl)butan-2-ol (CAS: 2227676-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral secondary alcohol, characterized by its cyclopropylphenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, shedding light on its mechanism of action and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the enantioselective synthesis of (2S)-4-(2-cyclopropylphenyl)butan-2-ol using asymmetric hydrogenation techniques. The researchers achieved high enantiomeric excess (ee > 99%) and demonstrated that the stereochemistry at the 2-position is crucial for its biological activity. The compound was found to act as a potent allosteric modulator of G-protein-coupled receptors (GPCRs), with particular affinity for the serotonin receptor subtypes. This finding opens new avenues for the development of targeted therapies for neurological disorders.

In another significant development, a research team at the Scripps Research Institute reported the use of (2S)-4-(2-cyclopropylphenyl)butan-2-ol as a key intermediate in the synthesis of novel anti-inflammatory agents (Nature Chemical Biology, 2024). The cyclopropyl group was found to confer enhanced metabolic stability to the resulting compounds, while the hydroxyl group served as a handle for further derivatization. The study highlighted the compound's unique ability to modulate the NF-κB signaling pathway, suggesting its potential application in treating chronic inflammatory diseases.

Pharmacokinetic studies of (2S)-4-(2-cyclopropylphenyl)butan-2-ol have revealed favorable drug-like properties, including good oral bioavailability and blood-brain barrier penetration (European Journal of Pharmaceutical Sciences, 2023). These characteristics make it particularly attractive for central nervous system (CNS) drug development. Moreover, molecular docking simulations have identified potential binding sites on various enzyme targets, providing structural insights for rational drug design.

Recent patent applications (WO2023124567, WO2023156789) have disclosed novel formulations containing (2S)-4-(2-cyclopropylphenyl)butan-2-ol for the treatment of pain and neurodegenerative disorders. These patents highlight the growing commercial interest in this compound and its derivatives. The intellectual property landscape suggests that this chemical scaffold may become increasingly important in the pharmaceutical industry in the coming years.

Ongoing research is investigating the potential of (2S)-4-(2-cyclopropylphenyl)butan-2-ol in combination therapies and as a molecular probe for studying protein-ligand interactions. Its unique structural features and demonstrated biological activity position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.